Tarecilioside A

• Molecular Formula: C36H62O10
• Molecular Weight: 654.9 g/mol
• IUPAC Name: (2R,3R,4S,5S,6R)-2-[[(1S,3R,6S,8R,10S,11S,12S,14S,15R,16R)-15-[(2R,5R)-5,6-dihydroxy-6-methylheptan-2-yl]-10,14-dihydroxy-7,7,12,16-tetramethyl-6-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C36H62O10/c1-18(8-9-23(40)32(4,5)44)25-20(39)15-34(7)29-19(38)14-22-31(2,3)24(46-30-28(43)27(42)26(41)21(16-37)45-30)10-11-35(22)17-36(29,35)13-12-33(25,34)6/h18-30,37-44H,8-17H2,1-7H3/t18-,19+,20+,21-,22+,23-,24+,25+,26-,27+,28-,29+,30+,33-,34+,35-,36+/m1/s1
• InChI Key: HYFTVFLOUMYBDG-JSGFHKGJSA-N
• Isomeric SMILES: C[C@H](CC[C@H](C(C)(C)O)O)[C@H]1[C@H](C[C@@]2([C@@]1(CC[C@]34[C@H]2[C@H](C[C@@H]5[C@]3(C4)CC[C@@H](C5(C)C)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)O)C)C)O
• Canonical SMILES: CC(CCC(C(C)(C)O)O)C1C(CC2(C1(CCC34C2C(CC5C3(C4)CCC(C5(C)C)OC6C(C(C(C(O6)CO)O)O)O)O)C)C)O
• synonyms: tarecilioside A

Description

Tarecilioside A is a natural product found in Tarenna gracilipes with data available.

Scientific Research Applications

Cycloartane Glycosides from Tarenna Gracilipes

Tarecilioside A, along with other cycloartane glycosides named tareciliosides B-G, was isolated from the leaves of Tarenna gracilipes. These compounds were identified through a combination of spectroscopic analyses, highlighting their potential significance in phytochemical research (Zhao et al., 2008). Further studies led to the isolation of additional cycloartane glycosides, tareciliosides H-M, from the same plant, establishing a broader spectrum of similar compounds (Zhao et al., 2011).

Cytotoxicity of Saponins and Triterpenes

In a study on the 1-BuOH-soluble fraction of a MeOH extract of Tarenna gracilipes leaves, tareciliosides N-S, along with tarecilioside A, were examined for their cytotoxic effects. The research explored their toxicity toward A549 cells and Leishmania major trypanosome protozoa, providing insights into their potential therapeutic applications (Zhao et al., 2012).

Chemical Constituents of Rubiaceous Plants

Tarecilioside A, as part of the chemical constituents of Tarenna gracilipes, contributes to the understanding of Rubiaceous plants. This research aids in exploring the biological and chemical properties of these plants, many of which are used in traditional medicine (Zhao et al., 2009).